![molecular formula C8H5BrN2O2 B1383806 3-Bromo-pyrrolo[1,2-a]pyrimidine-6-carboxylic acid CAS No. 1823918-84-8](/img/structure/B1383806.png)
3-Bromo-pyrrolo[1,2-a]pyrimidine-6-carboxylic acid
Overview
Description
3-Bromo-pyrrolo[1,2-a]pyrimidine-6-carboxylic acid is a chemical compound with the molecular formula C8H5BrN2O2 . It is a derivative of pyrrolo[1,2-a]pyrimidine, a bicyclic compound containing a pyrrole ring fused to a pyrimidine ring .
Synthesis Analysis
The synthesis of 3-Bromo-pyrrolo[1,2-a]pyrimidine-6-carboxylic acid and its derivatives often involves condensation reactions . The regioselectivity of the reaction can be controlled using different leaving groups . For example, the initial condensation can proceed via an addition–elimination mechanism (aza-Michael type), bonding the NH2-group of the starting aminopyrazole with the Cβ of the reactant .
Molecular Structure Analysis
The molecular structure of 3-Bromo-pyrrolo[1,2-a]pyrimidine-6-carboxylic acid can be represented by the InChI code 1S/C8H5BrN2O2/c9-5-3-10-7-2-1-6 (8 (12)13)11 (7)4-5/h1-4H, (H,12,13) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule .
Chemical Reactions Analysis
3-Bromo-pyrrolo[1,2-a]pyrimidine-6-carboxylic acid can participate in various chemical reactions. For instance, it can undergo condensation reactions with aminopyrazoles . The regioselectivity of these reactions can be controlled using different leaving groups .
Physical And Chemical Properties Analysis
The physical and chemical properties of 3-Bromo-pyrrolo[1,2-a]pyrimidine-6-carboxylic acid include its molecular weight, which is 255.07 g/mol . It appears as a light yellow solid at room temperature .
Scientific Research Applications
Anti-Diabetic Applications
Pyrrolopyrimidine derivatives have been studied for their potential to reduce blood glucose levels, which can be beneficial in treating conditions like hyperglycemia and diabetes .
Anti-Inflammatory Applications
Some pyrrolo[1,2-a]pyrimidine compounds have shown good anti-inflammatory activities and could be used as anti-inflammatory agents .
Anti-Cancer Applications
Derivatives of pyrrolo[1,2-a]pyrimidine have been evaluated for their antiproliferative effects on breast cancer cells, suggesting potential use in anti-cancer therapies .
Optical Properties
Pyrrolo[1,2-a]pyrimidines exhibit time-dependent aggregation-induced emission enhancement (AIEE) properties, which could have applications in optical materials and sensors .
Synthetic Chemistry
Pyrrolopyrazine derivatives, which are related to pyrrolopyrimidines, have been synthesized through various methods and could serve as intermediates in chemical synthesis .
Pharmaceutical Chemistry
Pyrimidine derivatives are key structures in medicinal chemistry for the synthesis of drugs and other bioactive molecules .
Safety and Hazards
The safety information for 3-Bromo-pyrrolo[1,2-a]pyrimidine-6-carboxylic acid indicates that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, and wearing protective gloves/protective clothing/eye protection/face protection .
Future Directions
The future directions for the study and application of 3-Bromo-pyrrolo[1,2-a]pyrimidine-6-carboxylic acid could involve further exploration of its biological activities and potential uses in medicinal chemistry. As a derivative of pyrrolo[1,2-a]pyrimidine, it may have potential as a pharmacophore in the design of new drugs .
properties
IUPAC Name |
3-bromopyrrolo[1,2-a]pyrimidine-6-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrN2O2/c9-5-3-10-7-2-1-6(8(12)13)11(7)4-5/h1-4H,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AZDUZRKBJVEDJX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N2C=C(C=NC2=C1)Br)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-pyrrolo[1,2-a]pyrimidine-6-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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